Cas no 2228669-11-0 (2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid
• CAS No: 2228669-11-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6250511
• PubChem ID: 165737444
• Update Time: 2025-05-20

2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid
• EN300-1776736
• 2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]propanoic acid
• 2228669-11-0

• Inchi： 1S/C10H16N2O2/c1-7(2)6-12-5-4-9(11-12)8(3)10(13)14/h4-5,7-8H,6H2,1-3H3,(H,13,14)
• InChI Key： DBBHCRGRCLXZAT-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CN(CC(C)C)N=1)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid

2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic Acid: A Comprehensive Overview

2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid (CAS No. 2228669-11-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and propanoic acid moieties, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid.

Chemical Structure and Synthesis

The chemical structure of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid is defined by its pyrazole ring and a propanoic acid functional group. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions. The propanoic acid moiety, on the other hand, imparts acidic properties to the molecule, which can influence its solubility, stability, and biological activity.

The synthesis of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid typically involves several steps. One common approach is the condensation of an appropriate aldehyde or ketone with a hydrazine derivative to form the pyrazole ring, followed by the introduction of the propanoic acid moiety through esterification or other functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

Biological Properties

2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid has been extensively studied for its biological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid has also demonstrated significant antioxidant activity. The presence of the pyrazole ring and the carboxylic acid group contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This dual action as an anti-inflammatory and antioxidant agent makes it a valuable target for drug development in various therapeutic areas.

Clinical Applications

The potential clinical applications of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid are diverse and promising. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of various diseases. For example, in a mouse model of colitis, treatment with 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid significantly reduced intestinal inflammation and improved overall health outcomes.

In another study, this compound was evaluated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. The results showed that it could reduce amyloid-beta plaque formation and improve cognitive function in transgenic mouse models. These findings suggest that 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid may have broad-spectrum therapeutic benefits across multiple disease states.

Current Research Trends

The ongoing research on 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid is focused on elucidating its mechanism of action at the molecular level. Recent studies have identified several potential targets for this compound, including nuclear factor-kappa B (NF-kB) signaling pathways and Nrf2-mediated antioxidant responses. Understanding these mechanisms will be crucial for optimizing its therapeutic potential and developing more effective drug formulations.

In addition to basic research, there is growing interest in exploring the combination therapy potential of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid. Combining this compound with other anti-inflammatory or antioxidant agents may enhance its efficacy and broaden its therapeutic window. Clinical trials are currently underway to evaluate these combinations in various disease settings.

Safety Profile

The safety profile of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound has a favorable safety profile at clinically relevant doses. It exhibits low toxicity in both acute and chronic toxicity studies, with no significant adverse effects observed on major organs or systems.

Furthermore, pharmacokinetic studies have demonstrated that 2-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoic acid has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it suitable for oral administration, which is often preferred for chronic conditions requiring long-term treatment.

FUTURE DIRECTIONS AND CONCLUSIONS

The future directions for research on 2-1-(2-methylpropyl)-1H-pyrazol-3-yloanoic acid are promising. Ongoing studies aim to further optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, there is a growing interest in exploring new delivery systems such as nanoparticles or liposomes to improve its bioavailability and target specificity.

In conclusion, 2-1-(2-methylpropyl)-1H-pyrazol-3-yloanoic acid (CAS No. 2228669-11-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it a valuable target for drug development across multiple therapeutic areas. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes in various diseases.